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Compound of Interest

Compound Name:
Methyl 4-(2-methoxy-2-

oxoethyl)benzoate

Cat. No.: B1337154 Get Quote

Technical Data: Methyl 4-(2-methoxy-2-
oxoethyl)benzoate
This guide provides the core physicochemical properties of Methyl 4-(2-methoxy-2-
oxoethyl)benzoate, a compound relevant to chemical synthesis and pharmaceutical research.

The primary focus is on its molecular formula and weight, presented for a technical audience of

researchers and drug development professionals.

Physicochemical Properties
The fundamental molecular attributes of Methyl 4-(2-methoxy-2-oxoethyl)benzoate are

summarized below. These values are calculated based on its chemical structure.

Property Value

Molecular Formula C₁₁H₁₂O₄[1][2][3]

Molecular Weight 208.21 g/mol [2][4]

Alternate Name
4-Methoxycarbonylmethyl-benzoic acid methyl

ester[2]

CAS Number 52787-14-1[2][3][4]
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Calculation Methodology
The molecular weight of a chemical compound is a derived property, not an experimental one

in this context. It is determined by the following protocol:

Establish the Molecular Formula: The precise molecular formula is determined to be

C₁₁H₁₂O₄, indicating it contains 11 carbon atoms, 12 hydrogen atoms, and 4 oxygen atoms.

[1][2][3]

Sum Atomic Weights: The molecular weight is calculated by summing the atomic weights of

the constituent atoms. Using standard atomic weights (C ≈ 12.011 u, H ≈ 1.008 u, O ≈

15.999 u), the total molecular weight is computed.

This standard, non-experimental procedure provides the theoretical molecular weight of an

isotopically normal sample of the compound.

Logical Data Relationship
The relationship between the compound's name, its elemental composition (formula), and its

resulting mass (molecular weight) is a foundational concept in chemistry. This logical flow is

depicted in the diagram below.

Methyl 4-(2-methoxy-2-oxoethyl)benzoate

Molecular Formula
C₁₁H₁₂O₄

 is defined by 

Molecular Weight
208.21 g/mol

 determines 
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Caption: Logical flow from compound name to molecular formula and weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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